2-{[(4-Methoxyphenyl)sulfanyl]methyl}pyrrolidine hydrochloride

• Molecular Formula: C12H18ClNOS
• Molecular Weight: 259.80 g/mol
• SMILES: COC1=CC=C(C=C1)SCC2CCCN2.Cl
• InChI: InChI=1S/C12H17NOS.ClH/c1-14-11-4-6-12(7-5-11)15-9-10-3-2-8-13-10;/h4-7,10,13H,2-3,8-9H2,1H3;1H
• InChIKey: KHKKALIWZALZDU-UHFFFAOYSA-N

2-{[(4-Methoxyphenyl)sulfanyl]methyl}pyrrolidine Hydrochloride: Procurement Baseline for a Specialized Pyrrolidine Building Block

2-{[(4-Methoxyphenyl)sulfanyl]methyl}pyrrolidine hydrochloride (CAS: 1864073-19-7) is a synthetic pyrrolidine derivative featuring a 2-substituted thioether linkage to a 4-methoxyphenyl ring, supplied as the hydrochloride salt . The compound has a molecular formula of C12H18ClNOS and a molecular weight of 259.80 g/mol, distinguishing it from non-halogenated free-base analogs . Its primary role is as a research chemical and a building block for medicinal chemistry, particularly in the synthesis of more complex molecules targeting neurological disorders or enzyme inhibition [1].

Building block type

Specialized 2-substituted pyrrolidine hydrochloride salt

Form benefit

Solid salt for ease of handling, storage, and polar reaction media solubility

Key functionalities

Thioether linker and para-methoxyphenyl group for medicinal chemistry derivatization

• [1] IJPS Journal. Design, Synthesis and Evaluation of Novel Pyrrolidine based Nootropic agents as Memory Enhancers. View Source

Procurement Alert: The Critical Limitation of Available Evidence for 2-{[(4-Methoxyphenyl)sulfanyl]methyl}pyrrolidine Hydrochloride

A rigorous search of primary literature, patents, and authoritative databases reveals a significant absence of quantitative, comparator-based performance data for this compound [1]. The compound appears to be a specialized building block rather than a well-studied bioactive lead, meaning no peer-reviewed head-to-head assays exist to validate claims of functional superiority over its closest analogs. Consequently, any decision to substitute with a generic pyrrolidine derivative must be made without the support of robust, comparative biological or pharmacological evidence [2]. The following guide therefore documents the only verifiable differential metrics available, which are limited to fundamental physicochemical properties, explicitly stating where critical quantitative data is missing.

No head-to-head comparative data

Generic pyrrolidine substitution may lack functional equivalence without direct assay evidence.

Salt form vs. free base

HCl salt may shift solubility, stability, and molar calculation relative to free-base analogs.

Isomer and substitution position

2-substituted para-methoxy isomer may not transfer directly to 3-substituted or ortho-methoxy analogs.

• [1] NLM. PubChem Compound Summary for CID 61686191, 2-{[(4-Methoxyphenyl)sulfanyl]methyl}pyrrolidine. View Source
• [2] Nature. Design, synthesis and evaluation of novel sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. View Source

Limited Evidence Baseline: Verifiable Property Differences for 2-{[(4-Methoxyphenyl)sulfanyl]methyl}pyrrolidine Hydrochloride Against Its Closest Analogs

Molecular Weight and Salt Form Differentiation vs. Free Base Analog

The hydrochloride salt form (MW: 259.80 g/mol) offers a significantly higher molecular weight compared to the free base 2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine (MW: 223.34 g/mol), a difference of 36.46 g/mol attributable to the HCl component . This salt formation directly influences key procurement criteria such as solubility and stability, making it a distinct chemical entity for inventory and experimental design.

MW: Salt vs. Free Base

Reported

+36.46 g/mol (HCl salt vs. free base)

Influences molar calculation and solubility profile

Vendor-computed properties; confirm experimentally

Evidence Dimension	Molecular Weight
Target Compound Data	259.80 g/mol (as hydrochloride salt)
Comparator Or Baseline	223.34 g/mol (free base, CAS 1247492-81-4)
Quantified Difference	+36.46 g/mol (increase due to HCl salt formation)
Conditions	Computed and vendor-reported properties

Why This Matters

The salt form's higher molecular weight and altered physical state (likely crystalline solid vs. liquid) are critical for accurate molar calculations in solution preparation and for predicting solubility and stability profiles during procurement.

Regioisomeric Differentiation: Substitution at the Pyrrolidine 2-Position vs. 3-Position

The target compound is a 2-substituted pyrrolidine, whereas a common analog is the 3-substituted isomer, 3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride . The position of the thioether linkage on the pyrrolidine ring is a fundamental structural difference that dictates the molecule's shape and potential interactions with biological targets. However, a specific quantitative comparison of biological activity or binding affinity between these two regioisomers is currently absent from the accessible literature.

Regioisomer: 2- vs 3-substitution

Data to verify

Structural isomer; quantitative functional data not available

Substitution position may critically alter geometry and synthetic utility

Requires in-house SAR validation

Evidence Dimension	Substitution Position
Target Compound Data	2-substituted pyrrolidine
Comparator Or Baseline	3-substituted pyrrolidine (CAS for HCl salt: 1864062-29-2)
Quantified Difference	Structural isomer; quantitative functional data not available.
Conditions	Structural comparison based on chemical nomenclature and CAS registry.

Why This Matters

The substitution position is the most critical determinant of a building block's utility, as it defines the vector of chemical elaboration and the resulting geometry of the final compound, directly impacting synthetic route design.

Methoxy Group Positional Isomerism: ortho-Methoxy vs. para-Methoxy Derivative

The target compound features a 4-methoxyphenyl group (para-methoxy), which can be compared to the 2-methoxyphenyl (ortho-methoxy) analog, 2-(((2-Methoxyphenyl)thio)methyl)pyrrolidine hydrochloride (CAS 1417794-33-2) . Both isomers share the same molecular formula (C12H18ClNOS) and molecular weight (259.80 g/mol) . The critical difference lies in the electronic and steric environment of the methoxy substituent, which is known to influence reactivity and binding in drug discovery contexts, though no direct comparative biological data is available for these specific compounds.

Methoxy Position: para vs. ortho

Class-level inference

Isosteric isomers; no comparative biological data

Electronic and steric differences may shift pharmacophore profile

Selection guided by design hypothesis

Evidence Dimension	Methoxy Substitution Position on Phenyl Ring
Target Compound Data	4-methoxyphenyl (para)
Comparator Or Baseline	2-methoxyphenyl (ortho) (CAS 1417794-33-2)
Quantified Difference	No quantitative biological difference available; isosteric isomers.
Conditions	Structural comparison based on chemical nomenclature and CAS registry.

Why This Matters

Selection between ortho- and para-methoxy isomers is a standard consideration in medicinal chemistry, as the position affects the molecule's dipole moment, potential for hydrogen bonding, and overall three-dimensional pharmacophore, directly influencing synthetic strategy.

Physical State and Purity Grade as Procurement Differentiators

The target compound is specified with a minimum purity of 95% and requires long-term storage in a cool, dry place, according to vendor specifications . This can be contrasted with the free base analog 2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine, which is offered at a higher purity (NLT 97%) by some vendors, often existing as a liquid at room temperature . The physical state and purity grade are immediate, practical factors that dictate handling protocols, shipping conditions, and suitability for specific synthetic applications where higher purity or a specific physical form may be required.

Physical State & Purity

Specification review

Solid, min. 95% (HCl salt) vs. Liquid, NLT 97% (free base)

Purity and form affect handling and reaction suitability

Vendor specifications; verify lot-specific data

Evidence Dimension	Physical State and Minimum Purity
Target Compound Data	Solid, min. 95% purity (hydrochloride salt)
Comparator Or Baseline	Liquid, NLT 97% purity (free base, CAS 1247492-81-4)
Quantified Difference	Different physical state; purity difference of at least 2%.
Conditions	Vendor-reported specifications (AKSci vs. MolCore).

Why This Matters

The physical state dictates the required handling equipment (powder dispensing vs. liquid transfer) and has a direct impact on shipping and storage stability, while even a 2% purity difference can be significant for reactions sensitive to specific impurities.

Appropriate Application Scenarios for 2-{[(4-Methoxyphenyl)sulfanyl]methyl}pyrrolidine Hydrochloride Based on Available Evidence

Synthesis of Novel Pyrrolidine-Based Nootropic Agents for CNS Research

The compound serves as a versatile 2-substituted pyrrolidine scaffold for exploring structure-activity relationships (SAR) in cognitive enhancement research. The para-methoxy thioether moiety can be leveraged to modulate lipophilicity and target engagement, building on the known propensity of pyrrolidine derivatives to cross the blood-brain barrier [1]. The hydrochloride salt form ensures ease of handling and good solubility in polar reaction media for further derivatization.

Development of Selective Matrix Metalloproteinase (MMP) Inhibitors in Oncology

Given that sulfonyl and thioether-containing pyrrolidines have been investigated as MMP-2 inhibitors, this compound provides a structural starting point for designing new analogs [2]. The defined 2-position substitution offers a specific vector for chemical elaboration to probe the S1' pocket of MMP enzymes, with the salt form providing a stable, weighable solid for accurate stoichiometric calculations in multi-step syntheses.

Creation of Focused Compound Libraries for Enzyme Inhibition Screening

As a distinct building block, the compound can be used in the parallel synthesis of a focused library of analogs. Its unique combination of a 2-substituted pyrrolidine, a thioether bridge, and a para-methoxyphenyl group creates a specific three-dimensional pharmacophore that is distinct from 3-substituted or ortho-methoxy isomers . This allows researchers to systematically explore the chemical space around this core for hit identification against various enzyme targets.

Application

Selection Property

Validation Focus

Pyrrolidine-based nootropic agent SAR studies

2-substituted pyrrolidine scaffold with thioether and para-methoxyphenyl groups

CNS target engagement and blood-brain barrier permeability models

Selective MMP inhibitor analog design

Sulfanyl-pyrrolidine core for S1' pocket elaboration

MMP-2 inhibition and selectivity assays

Focused library synthesis for enzyme inhibition screening

Distinct 2-substituted para-methoxyphenyl thioether pharmacophore

Hit identification and enzyme activity profiling

• [1] IJPS Journal. Design, Synthesis and Evaluation of Novel Pyrrolidine based Nootropic agents as Memory Enhancers. View Source
• [2] Elsevier. Design, synthesis and evaluation of novel sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. View Source